4-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C14H17N3O4S/c1-21-12-5-7-13(8-6-12)22(19,20)16-10-3-11-17-14(18)4-2-9-15-17/h2,4-9,16H,3,10-11H2,1H3
• InChI Key: VZLGMIAHCZIPFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

4-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide is a compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds such as zinc phthalocyanine substituted with new benzenesulfonamide derivative groups have been synthesized and characterized for their potential in photodynamic therapy, a treatment method for cancer. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Activity

Several novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared as potential antiproliferative agents. These compounds have shown significant activity against a panel of tumor cell lines, indicating their potential as lead anticancer agents (Motavallizadeh et al., 2014).

Enzyme Inhibition

The synthesis and bioactivity studies on new benzenesulfonamide derivatives have revealed their potential as carbonic anhydrase inhibitors. This activity suggests applications in designing inhibitors for specific isozymes involved in various physiological and pathological processes (Gul et al., 2016).

Antifungal Applications

Novel azetidin-2-ones and benzenesulfonamide derivatives have been synthesized and tested for antifungal activity against Aspergillus niger & Aspergillus flavus. These studies demonstrate the potential of benzenesulfonamide derivatives in developing new antifungal agents (Gupta & Halve, 2015).

Cognitive Enhancing Properties

Compounds like SB-399885, a selective 5-HT6 receptor antagonist, have shown cognitive-enhancing properties in aged rat models, indicating the potential use of benzenesulfonamide derivatives in treating cognitive deficits in conditions such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).